Cas no 2411254-84-5 (3-(2,3-dichlorophenoxy)azetidine-1-sulfonyl fluoride)

3-(2,3-Dichlorophenoxy)azetidine-1-sulfonyl fluoride is a specialized sulfonyl fluoride derivative featuring an azetidine core functionalized with a 2,3-dichlorophenoxy group. This compound is of interest in medicinal and agrochemical research due to its potential as a reactive intermediate in the synthesis of sulfonamide-based inhibitors or covalent modifiers. The sulfonyl fluoride moiety offers selective reactivity with nucleophilic residues, making it valuable for target engagement studies in chemical biology. Its structural combination of a rigid azetidine ring and dichlorophenoxy substituent may enhance binding affinity and metabolic stability in designed molecules. The compound's utility lies in its ability to serve as a versatile building block for probing biological systems or developing novel bioactive agents.

3-(2,3-dichlorophenoxy)azetidine-1-sulfonyl fluoride structure

2411254-84-5 structure

Product Name:3-(2,3-dichlorophenoxy)azetidine-1-sulfonyl fluoride

CAS No:2411254-84-5

MF:C₉H₈Cl₂FNO₃S

MW:300.134122848511

CID:6187518

PubChem ID:154880002

Update Time:2025-06-11

3-(2,3-dichlorophenoxy)azetidine-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

- 3-(2,3-dichlorophenoxy)azetidine-1-sulfonyl fluoride
- EN300-26579469
- Z3766054855
- 2411254-84-5
- Inchi： 1S/C9H8Cl2FNO3S/c10-7-2-1-3-8(9(7)11)16-6-4-13(5-6)17(12,14)15/h1-3,6H,4-5H2
- InChI Key： AHBIKIHRVRGSCY-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CC=1OC1CN(C1)S(=O)(=O)F)Cl

Computed Properties

Exact Mass: 298.9585978g/mol
Monoisotopic Mass: 298.9585978g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 369
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 55Å²

3-(2,3-dichlorophenoxy)azetidine-1-sulfonyl fluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26579469-0.05g	3-(2,3-dichlorophenoxy)azetidine-1-sulfonyl fluoride	2411254-84-5	95.0%	0.05g	$246.0	2025-03-20

3-(2,3-dichlorophenoxy)azetidine-1-sulfonyl fluoride Related Literature

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Additional information on 3-(2,3-dichlorophenoxy)azetidine-1-sulfonyl fluoride

3-(2,3-Dichlorophenoxy)azetidine-1-sulfonyl Fluoride (CAS No. 2411254-84-5): An Overview

3-(2,3-Dichlorophenoxy)azetidine-1-sulfonyl fluoride (CAS No. 2411254-84-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dichlorophenoxy group and an azetidine-1-sulfonyl fluoride moiety. These structural elements contribute to its potential applications in the development of novel therapeutic agents and as a valuable intermediate in organic synthesis.

The dichlorophenoxy group is known for its ability to enhance the lipophilicity of molecules, which can improve their cellular uptake and bioavailability. The azetidine-1-sulfonyl fluoride moiety, on the other hand, is a versatile functional group that can participate in various chemical reactions, making it an attractive building block for the synthesis of complex molecules. The combination of these features in 3-(2,3-dichlorophenoxy)azetidine-1-sulfonyl fluoride offers a unique platform for exploring new chemical entities with potential therapeutic benefits.

Recent studies have highlighted the importance of 3-(2,3-dichlorophenoxy)azetidine-1-sulfonyl fluoride in the development of drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a potent inhibitor of certain enzymes involved in inflammatory responses. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.

In addition to its potential as a therapeutic agent, 3-(2,3-dichlorophenoxy)azetidine-1-sulfonyl fluoride has also been explored as an intermediate in the synthesis of other bioactive compounds. Its reactivity and functional versatility have been leveraged in the development of novel drug delivery systems and prodrugs. These applications underscore the compound's broad utility in pharmaceutical research and development.

The synthesis of 3-(2,3-dichlorophenoxy)azetidine-1-sulfonyl fluoride involves several well-defined steps that ensure high purity and yield. Typically, the process begins with the preparation of 2,3-dichlorophenol, which is then reacted with an appropriate azetidine derivative to form the desired intermediate. Subsequent sulfonation and fluorination steps complete the synthesis, yielding a compound with high chemical stability and reactivity.

The physical and chemical properties of 3-(2,3-dichlorophenoxy)azetidine-1-sulfonyl fluoride have been extensively studied to understand its behavior in different environments. It is known to be stable under standard laboratory conditions but can undergo controlled reactions under specific conditions. This stability makes it suitable for use in various experimental setups and industrial processes.

In terms of safety and handling, researchers should adhere to standard laboratory protocols when working with 3-(2,3-dichlorophenoxy)azetidine-1-sulfonyl fluoride. Proper personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, waste disposal should follow environmental guidelines to ensure minimal impact on ecosystems.

The future prospects for 3-(2,3-dichlorophenoxy)azetidine-1-sulfonyl fluoride are promising. Ongoing research is focused on optimizing its pharmacological properties and exploring new applications in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this field.

In conclusion, 3-(2,3-dichlorophenoxy)azetidine-1-sulfonyl fluoride (CAS No. 2411254-84-5) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents and advancing our understanding of complex biological systems.